Cas no 2171915-70-9 (2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171915-70-9
• MF: C₁₀H₁₄F₂N₄O
• MW: 244.241168498993
• CID: 6597481
• PubChem ID: 165597333
• Update Time: 2025-05-21

2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2171915-70-9
• 2-[5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598797

• Inchi： 1S/C10H14F2N4O/c1-17-7-3-2-6-16-9(10(11)12)8(4-5-13)14-15-16/h10H,2-4,6-7H2,1H3
• InChI Key： YEUXIZUEXJMRDT-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCCCOC)F

Computed Properties

• Exact Mass: 244.11356741g/mol
• Monoisotopic Mass: 244.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171915-70-9)

2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171915-70-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique triazole and acetonitrile functional groups, exhibits versatile chemical properties that make it a valuable intermediate in the synthesis of novel pharmaceuticals and crop protection agents. Researchers are particularly interested in its potential applications due to the increasing demand for fluorinated compounds in drug discovery and sustainable agriculture.

The molecular structure of 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile features a difluoromethyl group, which enhances its metabolic stability and bioavailability—a critical factor in modern drug design. The 4-methoxybutyl side chain further contributes to its lipophilicity, enabling better membrane permeability. These attributes align with current trends in the pharmaceutical industry, where bioavailability optimization and targeted drug delivery are hot topics. Additionally, the compound’s triazole ring is known for its role in inhibiting enzymes, making it a promising candidate for developing antifungal and antiviral agents.

In agrochemical applications, 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile is being explored for its potential as a plant growth regulator or pesticide intermediate. The difluoromethyl moiety is particularly effective in enhancing the compound’s reactivity and selectivity, which are essential for sustainable pest control solutions. With the global push toward eco-friendly agriculture, this compound’s role in reducing environmental impact is a key area of research. Its compatibility with green chemistry principles further elevates its relevance in contemporary scientific discussions.

The synthesis of 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves multi-step organic reactions, including click chemistry for the formation of the triazole ring. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing challenges related to scalability. Researchers are also investigating its structure-activity relationship (SAR) to optimize its performance in various applications. This aligns with the growing interest in computational chemistry and AI-driven molecular design, which are revolutionizing the field of chemical synthesis.

From a commercial perspective, the demand for 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile is expected to rise due to its dual utility in pharmaceuticals and agrochemicals. Market analysts highlight the compound’s potential in addressing drug-resistant infections and crop yield challenges, both of which are critical global issues. Its patent landscape and regulatory status are also areas of interest for stakeholders aiming to capitalize on its innovative applications.

In conclusion, 2-5-(difluoromethyl)-1-(4-methoxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171915-70-9) represents a cutting-edge compound with broad implications for science and industry. Its unique chemical properties, combined with its relevance to current research trends, make it a subject of ongoing exploration. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing healthcare and agricultural sustainability.